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Compound of Interest

Compound Name: Verubulin

Cat. No.: B1683795

For Researchers, Scientists, and Drug Development Professionals

Abstract

Verubulin is a potent, small-molecule microtubule destabilizing agent with significant potential
in oncology research and development. It functions by binding to the colchicine site on tubulin,
thereby inhibiting tubulin polymerization, which leads to mitotic arrest and apoptosis in cancer
cells. A key advantage of Verubulin is its ability to circumvent several mechanisms of multidrug
resistance.[1][2][3][4] This document provides detailed protocols for the preparation, storage,
and handling of Verubulin stock solutions using dimethyl sulfoxide (DMSO), a common solvent
for this compound.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Verubulin and its hydrochloride salt
is crucial for accurate stock solution preparation. The relevant data is summarized in the table
below.
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Property Verubulin Verubulin Hydrochloride
Chemical Formula C17H17N30[1][5] C17H17N30 « HCI[6]
Molecular Weight 279.34 g/mol [1][2][7] 315.80 g/mol [6][8]

CAS Number 827031-83-4[1][2][5] 917369-31-4[6][8]

MPC-6827, N-(4-

Methoxyphenyl)-N,2- ]
Synonyms ) ] ] ) MPC-6827 hydrochloride[8]

dimethylquinazolin-4-amine[2]

[5]

Appearance Light yellow to yellow solid[7] White to light yellow solid[8]

Solubility and Stock Solution Stability

Verubulin exhibits good solubility in DMSO. However, for the hydrochloride salt, achieving high
concentrations may require additional steps. It is critical to use anhydrous, high-purity DMSO
for optimal dissolution and stability, as hygroscopic DMSO can negatively impact solubility.[7][8]

Maximum Reported

Compound Solvent . Preparation Notes
Solubility
May require
) 125 mg/mL (approx. sonication for
Verubulin DMSO ) )
447 mM)[9] complete dissolution.
[7]
May require
Verubulin DMSO 62.5 mg/mL (approx. ultrasonication,
Hydrochloride 198 mM)[8] warming, and heating
to 60°C.[8]

Stability of Stock Solutions in DMSO:
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Storage Temperature Stability Duration Recommendations
Recommended for long-term
-80°C Up to 6 months[5][7][8][9][10]
storage.
-20°C Up to 1 month[7][8][9] Suitable for short-term storage.
Not recommended for long-
4°C Up to 2 weeks[5][10]

term storage.

Mechanism of Action: Microtubule Destabilization

Verubulin exerts its cytotoxic effects by disrupting microtubule dynamics, a process essential
for cell division. The simplified signaling pathway is illustrated below.
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Caption: Verubulin's mechanism of action.
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Experimental Protocols

Preparation of a 10 mM Verubulin Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of Verubulin (free base).
Adjust calculations accordingly when using the hydrochloride salt.

Materials:

Verubulin (MW: 279.34 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Sonicator (optional)
Procedure:
o Calculate the required mass of Verubulin:

o For 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 1 x 10"-3 L * 279.34 g/mol *
1000 mg/g = 2.79 mg

» Weighing:

o Carefully weigh out 2.79 mg of Verubulin powder and transfer it to a sterile
microcentrifuge tube.

¢ Dissolution:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Verubulin
powder.
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o Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.
For Verubulin hydrochloride, gentle warming (up to 60°C) may be necessary.[8]

e Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months).[5][7][8][9][10]

Experimental Workflow: Cell Viability Assay

The following workflow outlines the general steps for assessing the cytotoxic effects of
Verubulin on a cancer cell line using a standard MTT or similar viability assay.
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Caption: Workflow for a cell viability assay.
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Safety Precautions

Verubulin is a potent cytotoxic agent and should be handled with appropriate safety measures
in a laboratory setting.

o Wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.
o Handle the compound in a chemical fume hood to avoid inhalation of the powder.
o Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.

o Dispose of waste containing Verubulin according to institutional guidelines for cytotoxic
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing Verubulin Stock Solutions in DMSO:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683795#preparing-verubulin-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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